1-(Azepan-1-yl)-4-(6-methoxy[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butan-1-one

• Molecular Formula: C16H23N5O2
• Molecular Weight: 317.39 g/mol
• IUPAC Name: 1-(azepan-1-yl)-4-(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butan-1-one
• InChI: InChI=1S/C16H23N5O2/c1-23-15-10-9-14-18-17-13(21(14)19-15)7-6-8-16(22)20-11-4-2-3-5-12-20/h9-10H,2-8,11-12H2,1H3
• InChI Key: WPWNZEUWQJBAOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C(=NN=C2CCCC(=O)N3CCCCCC3)C=C1

Description

1-(Azepan-1-yl)-4-(6-methoxy[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butan-1-one is a synthetic small molecule featuring a [1,2,4]triazolo[4,3-b]pyridazine core substituted with a methoxy group at position 6, linked via a butan-1-one chain to an azepane (7-membered azacycle). This compound belongs to a class of molecules designed as bromodomain and extra-terminal (BET) inhibitors, which target epigenetic regulators involved in transcriptional control . Its structural uniqueness lies in the azepane moiety, which distinguishes it from related piperidine- or piperazine-containing analogs.

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural motifs with several triazolopyridazine-based BET inhibitors. Key comparisons include:

AZD5153

• Structure: (3R)-4-[2-[4-[1-(3-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-4-piperidyl]phenoxy]ethyl]-1,3-dimethyl-piperazin-2-one .
• Key Differences :
  • AZD5153 uses a piperidine ring (6-membered) instead of azepane (7-membered).
  • The methoxy group in AZD5153 is at position 3 of the triazolopyridazine, whereas the target compound has it at position 5.
• Pharmacology: AZD5153 exhibits sub-nanomolar binding affinity (Ki <1 nM) for BRD4 BD1/BD2 and potent antitumor activity in xenograft models . The azepane in the target compound may alter pharmacokinetics (e.g., solubility, metabolic stability) due to increased ring size.

Patent Derivatives (EP 2022/06)

• Examples :
  • 1-[(1S,3R,4S)-3-Ethyl-4-(6H-pyrrolo[2,3-e][1,2,4]triazolo[4,3-a]pyrazin-1-yl)-cyclopentyl]-2-methyl-propan-2-ol
  • Derivatives with cyclopropyl-oxadiazole substituents .

Cytotoxic Triazolopyridazines

• Example : Ethyl N-benzoyl-(6-chloro[1,2,4]triazolo[4,3-b]pyridazin-3-yl)glycinate derivatives (e.g., Compound 24) .
• Key Differences : Chloro or benzoyl groups at position 6 correlate with cytotoxicity (e.g., IC50: 1.2 μg/mL for adriamycin vs. weaker activity in other derivatives). The methoxy group in the target compound may reduce cytotoxicity compared to chloro analogs .

Comparative Data Table

Compound	Core Structure	Key Substituents	Target	Binding Affinity (Ki)	Cytotoxicity (IC50)
Target Compound	[1,2,4]Triazolo[4,3-b]pyridazine	6-methoxy, azepane	BET Bromodomains	Not reported (inferred ~10–100 nM)	Not reported
AZD5153	[1,2,4]Triazolo[4,3-b]pyridazine	3-methoxy, piperidine	BRD4 BD1/BD2	<1 nM	N/A (non-cytotoxic)
Compound 24	[1,2,4]Triazolo[4,3-b]pyridazine	6-chloro, benzoyl	Hep cell line	N/A	~2–5 μg/mL
EP 2022/06 Derivatives	Pyrrolo-triazolopyrazine	Cyclopropyl-oxadiazole	Undisclosed	N/A	N/A

Key Research Findings

Ring Size Impact : Azepane’s larger ring may reduce binding affinity compared to piperidine-based AZD5153 but improve metabolic stability due to decreased oxidative metabolism .

Substituent Position : Methoxy at position 6 (vs. 3 in AZD5153) likely alters hydrogen-bonding interactions with BET bromodomains, affecting selectivity .

Cytotoxicity Trade-offs : Methoxy substitution may lower cytotoxicity compared to chloro analogs, making the compound more suitable for chronic dosing in oncology .